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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for N-
Ethylformamide (CAS No. 627-45-2), compiled from multiple safety data sheets (SDS). It is

intended to provide researchers, scientists, and drug development professionals with the

necessary information to handle this chemical safely in a laboratory or manufacturing setting.

Hazard Identification and Classification
N-Ethylformamide is classified as a combustible liquid that can cause skin and serious eye

irritation.[1][2][3]

GHS Classification:

Flammable Liquids: Category 4[1]

Skin Corrosion/Irritation: Category 2[2][3][4]

Serious Eye Damage/Eye Irritation: Category 2A[2][3][4]

Signal Word: Warning[1][5]

Hazard Statements:

H227: Combustible liquid.[1]
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H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

Prevention: P210, P264, P270, P280[1][2][5]

Response: P301+P312, P302+P352, P305+P351+P338, P332+P313, P337+P313,

P362+P364[2]

Storage: P403+P235[1]

Disposal: P501[1][5]

Physical and Chemical Properties
The physical and chemical properties of N-Ethylformamide are summarized below.
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Property Value Reference(s)

Molecular Formula C₃H₇NO [2][6][7]

Molecular Weight 73.09 g/mol [3][6]

Appearance
Colorless to light yellow, clear

liquid
[1][8][9]

Odor No data available [1]

Boiling Point 202-204 °C [1][6][10]

Melting Point -60.43 °C (estimate) [1][10]

Flash Point 113 °C (235.4 °F) - closed cup [1][6]

Density 0.950 g/mL at 20 °C [2][6][8]

Specific Gravity 0.950 (water=1) [8]

Vapor Pressure 0.689 mmHg at 25 °C [10]

Vapor Density >1 (air=1) [8]

Solubility
Does not mix well with water.

[8] Miscible with fats or oils.[8]
[8]

Refractive Index n20/D 1.432 [6]

Toxicological Information
N-Ethylformamide is harmful if swallowed and may cause systemic injury if it enters the

bloodstream through cuts or abrasions.[5][8] While not classified as a skin irritant in some

animal models, good hygiene practices should be followed to minimize exposure.[8] It may

degrease the skin, leading to non-allergic contact dermatitis.[8]

Route Species Type Value Reference(s)

Oral Rat LD50 3000 mg/kg [8]

Intraperitoneal Mouse LD50 1200 mg/kg [8]
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Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.[1][4]

Experimental Protocols & Methodologies
The safety data sheets referenced in this guide report the results of toxicological and physical

hazard testing. However, they do not provide detailed experimental protocols (e.g., specific

OECD guidelines followed for LD50 testing). The provided data, such as LD50 values, are

outcomes of standardized toxicological studies.[8] The handling, first aid, and spill response

procedures described below constitute established protocols for managing chemical hazards in

a laboratory setting.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize risks associated with N-Ethylformamide.

Handling:

Avoid all personal contact, including inhalation of vapors, mist, or gas.[2][8]

Use in a well-ventilated area.[9][11] Facilities should be equipped with an eyewash station

and a safety shower.[9]

Wash hands thoroughly after handling.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][9]

Avoid contamination with oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches),

as this may pose an ignition risk.[8]

Storage:

Store in a cool, dry, well-ventilated place.[1][2][8][9]

Keep containers tightly closed and securely sealed.[1][2][8][9]
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Store away from incompatible materials, such as strong oxidizing agents, acids, and bases.

[8][12]

Protect containers from physical damage and check regularly for leaks.[8]

Hierarchy of Controls for N-Ethylformamide

Engineering Controls

Administrative Controls Use in a Chemical Fume Hood Ensure Adequate General Ventilation Eyewash Station & Safety Shower Nearby

Personal Protective Equipment (PPE) Review Safety Data Sheet (SDS) Proper Handling Training Store Away from Incompatibles Wash Hands After Handling

Safety Glasses with Side Shields or Goggles Chemical-Resistant Gloves (e.g., Neoprene) Lab Coat or Impervious Clothing Respirator (if ventilation is inadequate)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling N-Ethylformamide.

Exposure Controls and Personal Protective
Equipment (PPE)
Currently, there are no established Occupational Exposure Limits (OELs) for N-
Ethylformamide.[1][8] Therefore, exposure should be minimized through engineering controls

and appropriate PPE.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to keep airborne concentrations low.[9] Ensure eyewash stations and safety showers
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are readily accessible.[9]

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][8] Use

equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[1][2]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., neoprene).[8] Gloves must be

inspected before use, and proper removal technique should be employed to avoid skin

contact.[1][2] Breakthrough time should be considered based on the duration of contact.[8]

Clothing: Wear a lab coat, overalls, or other impervious clothing to prevent skin contact.[1]

[8]

Respiratory Protection: Generally not required under normal operating conditions with

adequate ventilation.[1] If there is a risk of overexposure or for nuisance exposures, use an

approved respirator with a suitable filter (e.g., Type A).[1][8]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention as needed.
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Exposure Route First-Aid Procedure Reference(s)

Inhalation

Remove the person to fresh

air. If not breathing, give

artificial respiration. If

symptoms appear, get medical

aid.[1][9][11]

[1][9][11]

Skin Contact

Immediately flush skin with

plenty of water (and soap if

available) for at least 15

minutes while removing

contaminated clothing.[4][8][9]

Seek medical attention if

irritation develops or persists.

[8][9]

[4][8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[4][8]

[9] Remove contact lenses if

present and easy to do.[2][4] If

irritation persists, seek medical

attention.[2][8]

[2][4][8][9]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person.[1] Rinse

mouth with water and give a

glass of water to drink.[1][8]

Contact a poison control

center or doctor for advice.[5]

[8]

[1][5][8]

Note to Physician: Treat symptomatically and supportively.[8][9]

Fire-Fighting Measures
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N-Ethylformamide is a combustible liquid with a slight fire hazard when exposed to heat or

flame.[8]

Parameter Details Reference(s)

Flash Point 113 °C (235.4 °F) - closed cup [1][6]

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical

powder, or carbon dioxide

(CO₂).[1][8][9]

[1][8][9]

Unsuitable Extinguishing

Media

No limitations are given for this

substance.[5] High-pressure

water streams may scatter the

material.[13]

[5][13]

Specific Hazards

Vapors are heavier than air

and may spread along floors.

[5] Combustion products

include carbon dioxide (CO₂)

and nitrogen oxides (NOx).[8]

[5][8]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA) in

pressure-demand

(MSHA/NIOSH approved) and

full protective gear.[5][8][9]

[5][8][9]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Remove all sources of ignition.[8][9]

Evacuate personnel from the area and move upwind.[8]
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Wear appropriate personal protective equipment (PPE) as described in Section 6.[2][8]

Ensure adequate ventilation.[2][9]

Avoid breathing vapors, mist, or gas.[1][4]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[2]

Do not let the product enter drains, as it can contaminate waterways.[2][4][5]

Methods for Cleaning Up:

Minor Spills: Absorb the spill with inert material (e.g., sand, vermiculite, or earth).[9] Collect

the material and place it in a suitable, closed container for disposal.[2][9]

Major Spills: Clear the area and alert emergency responders, informing them of the location

and nature of the hazard.[8] Contain the spill and collect the material as described for minor

spills.[8]
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Minor Spill Response Major Spill Response

Spill of N-Ethylformamide Occurs

Assess Spill Size
(Minor vs. Major)

Remove Ignition Sources

Minor

Evacuate Area & Move Upwind

Major

Ensure Proper Ventilation & PPE

Contain Spill with Inert Absorbent
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Caption: Workflow for responding to an N-Ethylformamide spill.
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Disposal Considerations
All waste materials, including contaminated absorbents, must be handled in accordance with

local, state, and federal regulations.[8]

Consult with a licensed professional waste disposal service to dispose of this material.[1]

Recycling or reclamation may be possible for unused or uncontaminated material.[8]

Do not allow wash water from cleaning equipment to enter drains.[8] Collect all wash water

for proper treatment and disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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